Cas no 1261994-97-1 (4-(2-Carboxyphenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid
• CAS No: 1261994-97-1
• MF: C₁₂H₈O₄S
• MW: 248.254522323608
• MDL: MFCD18312637
• CID: 2768228
• PubChem ID: 53218361
• Update Time: 2025-10-28

4-(2-Carboxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10683303
• 2-(2-Carboxythiophene-4-yl)benzoic acid, 95%
• MFCD18312637
• 1261994-97-1
• 2-(2-CARBOXYTHIOPHENE-4-YL)BENZOIC ACID
• 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid

• MDL： MFCD18312637
• Inchi： 1S/C12H8O4S/c13-11(14)9-4-2-1-3-8(9)7-5-10(12(15)16)17-6-7/h1-6H,(H,13,14)(H,15,16)
• InChI Key： WITKQEGYPQOULN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 248.01432991Da
• Monoisotopic Mass: 248.01432991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid

4-(2-Carboxyphenyl)thiophene-2-carboxylic Acid (CAS No. 1261994-97-1): A Comprehensive Overview

4-(2-Carboxyphenyl)thiophene-2-carboxylic acid (CAS No. 1261994-97-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique thiophene and carboxylic acid moieties, exhibits a range of biological and physical properties that make it a valuable candidate for various applications.

The molecular structure of 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid consists of a thiophene ring fused with a benzene ring, both of which are substituted with carboxylic acid groups. This structural arrangement confers the compound with distinct electronic and steric properties, which are crucial for its biological activity and potential therapeutic applications.

In recent years, extensive research has been conducted to explore the biological activities of 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid. Studies have shown that this compound possesses anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid has also been investigated for its potential as an anti-cancer agent. Research published in the Cancer Letters journal reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its biological activities, 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid has also been explored for its applications in materials science. The presence of carboxylic acid groups makes it an excellent candidate for the synthesis of functional polymers and supramolecular assemblies. For example, a study in the Journal of Materials Chemistry demonstrated that this compound can be used as a building block for the fabrication of self-assembled monolayers (SAMs) on gold surfaces, which have potential applications in sensors and nanotechnology.

The synthetic routes to prepare 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid have been well-documented in the literature. One common method involves the coupling reaction between 2-bromobenzoic acid and 2-thiophenecarboxylic acid using palladium-catalyzed cross-coupling reactions. This approach provides high yields and excellent purity, making it suitable for large-scale production.

The safety profile of 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid is another important aspect to consider. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid (CAS No. 1261994-97-1) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.